Cas no 885964-68-1 (3'-fluoro-4'-methyl-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 3'-fluoro-4'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 885964-68-1
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• MDL: MFCD06858730
• CID: 712021
• PubChem ID: 51401323
• Update Time: 2025-04-19

3'-fluoro-4'-methyl-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,3'-fluoro-4'-methyl-
• 3-(2-Chloro-3-methylphenyl)benzaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde,3'-fluoro-4'-methyl
• 3-(2-Chloro-4-methylphenyl)benzaldehyde
• 3-(2-Chloro-5-methylphenyl)benzaldehyde
• 3-(2-Chloro-6-methylphenyl)benzaldehyde
• 3-(3-Chloro-2-methylphenyl)benzaldehyde
• 3-(3-Fluoro-5-methylphenyl)benzaldehyde
• 3-(5-Fluoro-2-methylphenyl)benzaldehyde
• 3'-fluoro-4'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• A1-14585
• CS-0279665
• EN300-701853
• AKOS017560358
• 3'-FLUORO-4'-METHYLBIPHENYL-3-CARBALDEHYDE
• 885964-68-1
• SCHEMBL20395748
• 3-(3-fluoro-4-methylphenyl)benzaldehyde

• MDL： MFCD06858730
• Inchi： 1S/C14H11FO/c1-10-5-6-13(8-14(10)15)12-4-2-3-11(7-12)9-16/h2-9H,1H3
• InChI Key： OBYZRTOQPCEPJA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 230.05000
• Monoisotopic Mass: 214.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.12790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives